1-(benzenesulfonyl)-5-bromo-1H-indazole

• IUPAC Name: 1-(benzenesulfonyl)-5-bromoindazole
• InChI: InChI=1S/C13H9BrN2O2S/c14-11-6-7-13-10(8-11)9-15-16(13)19(17,18)12-4-2-1-3-5-12/h1-9H
• InChI Key: BGHNXFAAAHVVAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C3=C(C=C(C=C3)Br)C=N2
• Molecular Formula: C13H9BrN2O2S
• Molecular Weight: 337.19 g/mol
• CAS RN: 1001415-31-1

Description

1-(Benzenesulfonyl)-5-bromo-1H-indazole is a chemical compound that has been the subject of scientific research in recent years. This compound has been found to have potential applications in various fields, including medicinal chemistry and drug development.

Scientific Research Applications

1-(Benzenesulfonyl)-5-bromo-1H-indazole has been found to have potential applications in medicinal chemistry and drug development. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been found to have anti-inflammatory and analgesic properties. In addition, this compound has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 1-(benzenesulfonyl)-5-bromo-1H-indazole is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also modulate the activity of certain neurotransmitters in the brain, leading to its potential use in treating neurological disorders.
Biochemical and physiological effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce inflammation and pain in animal models. In addition, this compound has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(benzenesulfonyl)-5-bromo-1H-indazole in lab experiments is its relatively simple synthesis method. This compound is also stable under normal laboratory conditions. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several potential future directions for research on 1-(benzenesulfonyl)-5-bromo-1H-indazole. One direction is to investigate its use in combination with other anticancer drugs to enhance its efficacy. Another direction is to explore its potential use in treating other neurological disorders such as Parkinson's disease. Additionally, further studies are needed to better understand its mechanism of action and optimize its use in various applications.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry and drug development. Its synthesis method is relatively simple, and it has been found to exhibit anticancer, anti-inflammatory, and neuroprotective properties. However, further research is needed to fully understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 1-(benzenesulfonyl)-5-bromo-1H-indazole has been reported in the literature. One of the commonly used methods involves the reaction of 5-bromo-1H-indazole with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a suitable solvent such as dichloromethane or acetonitrile, and the product is obtained in good yield after purification by column chromatography.